Cas no 171915-93-8 (2,9-Di(thiazol-2-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone)

• Product Name: 2,9-Di(thiazol-2-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone
• CAS No: 171915-93-8
• MF: C₃₀H₁₂N₄O₄S₂
• MW: 556.570683479309
• CID: 111429
• PubChem ID: 73553544
• Update Time: 2025-04-18

2,9-Di(thiazol-2-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone Chemical and Physical Properties

Names and Identifiers

• 2,9-Di(thiazol-2-yl)anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetraone
• 2,9-DI(1,3-THIAZOL-2-TL)ANTHRA2,1,9-DEF:6,5,10-D'E'F'DIISOQUINOLINE-1,3,8,10-TETRONE
• Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-bis(2-thiazolyl)- (9...
• Anthra[2,1,9-def:6,5,10-d'e'f']diisoquinoline-1,3,8,10(2H,9H)-tetrone,2,9-bis(2-thiazolyl)- (9CI)
• 2,5-DIPHENYL-2H-PYRAZOLE-3-CARBOXYLIC ACID HYDRAZIDE
• 7,18-bis(1,3-thiazol-2-yl)-7,18-diazaheptacyclo[14.6.2.22,5.03,12.04,9.013,23.020,24]hexacosa-1(23),2,4,9,11,13,15,20(24),21,25-decaene-6,8,17,19-tetrone
• SCHEMBL21477302
• 171915-93-8

• Inchi： 1S/C30H12N4O4S2/c35-25-17-5-1-13-14-2-6-19-24-20(28(38)34(27(19)37)30-32-10-12-40-30)8-4-16(22(14)24)15-3-7-18(23(17)21(13)15)26(36)33(25)29-31-9-11-39-29/h1-12H
• InChI Key： MPCJDAAOZYPRER-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C(C2C=CC3C4=CC=C5C(N(C6=NC=CS6)C(C6C=CC(C7=CC=C(C1=O)C=2C7=3)=C4C=65)=O)=O)=O

Computed Properties

• Exact Mass: 556.03000
• Monoisotopic Mass: 556.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 2
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157A^2
• XLogP3: 5.6

Experimental Properties

• PSA: 160.40000
• LogP: 4.85440